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Compound of Interest

Compound Name: Elastatinal

Cat. No.: B1671161 Get Quote

Elastatinal Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the safe and effective use of Elastatinal in the

laboratory.

Frequently Asked Questions (FAQs)
Q1: What is Elastatinal? A1: Elastatinal is a potent, selective, and irreversible inhibitor of

elastase, an enzyme belonging to the serine protease family.[1][2] It is of microbial origin and is

known to more strongly inhibit pancreatic elastase compared to leukocyte elastase.[2][3][4]

Q2: What is the mechanism of action of Elastatinal? A2: Elastatinal acts as a competitive

inhibitor of elastase, binding to the enzyme to block its activity.[3][5] By inhibiting elastase, it

prevents the breakdown of proteins, most notably elastin.[6] This inhibition can suppress

processes like the enhanced osteoclast differentiation by neutrophils.[3]

Q3: What are the basic chemical properties of Elastatinal? A3: Elastatinal is a powder with

the following properties:

Molecular Formula: C₂₁H₃₆N₈O₇[1]

Molecular Weight: Approximately 512.6 g/mol [1]

CAS Number: 51798-45-9[1][2]
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Q4: What personal protective equipment (PPE) should I wear when handling Elastatinal? A4:

When handling Elastatinal powder, you should always wear appropriate PPE, including

gloves, eyeshields or safety goggles, and a dust mask (e.g., type N95 US).[2][7][8] Work

should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust.[9][10]

Q5: How should I store Elastatinal? A5: Proper storage is crucial for maintaining the stability of

Elastatinal.

Solid Form: The lyophilized powder should be stored at -20°C under desiccating conditions.

[1] It can be stored for up to 12 months under these conditions.[1] For long-term stability, a

storage period of at least 4 years at -20°C has been reported.[4]

Stock Solutions: Once prepared, stock solutions should be stored in tightly sealed vials as

aliquots at -20°C or -80°C.[11] At -20°C, solutions are generally stable for up to one month,

while at -80°C, they can be stored for up to six months.[3][11] It is recommended to use

freshly prepared solutions whenever possible.[11][12]

Troubleshooting Guides
Issue 1: Problems with Solubility
Q: My Elastatinal powder is not dissolving properly. What should I do? A: First, ensure you are

using an appropriate solvent and concentration as detailed in the table below. If solubility

issues persist, gentle warming (e.g., to 60°C for 5 minutes for aqueous solutions) or vortexing

can aid dissolution.[2] Always use high-purity solvents.

Data Presentation: Elastatinal Solubility
Solvent Concentration Source

Water ~10 mg/ml (or 20 mg/mL) [2][4]

Water 10 mM [1]

PBS (pH 7.2) 10 mg/mL [4]

DMSO 2 mg/mL to 20 mg/mL [2][4]

DMF 33 mg/mL [4]
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Issue 2: Lack of Experimental Effect
Q: I am not observing the expected inhibition of elastase activity in my assay. What could be

the cause? A: Several factors could contribute to a lack of effect:

Improper Storage: Verify that the compound and any prepared solutions have been stored at

the correct temperatures to prevent degradation.[3][11] Long-term storage of solutions, even

when frozen, can lead to a loss of activity.[12]

Incorrect Concentration: The effective concentration of Elastatinal can vary by application.

While the Ki is in the sub-micromolar range (0.21 µM), concentrations used in cell culture

experiments can range from 5-20 µM to 100 µM.[3][13][14] You may need to perform a dose-

response curve to determine the optimal concentration for your specific experimental setup.

Enzyme Specificity: Elastatinal is a much stronger inhibitor of pancreatic elastase than

leukocyte (neutrophil) elastase.[2] Ensure you are using an appropriate type of elastase for

your experiment. It shows no activity on human leukocyte chymotrypsin-like protease.[3][5]

Assay Conditions: The pH, temperature, and buffer composition of your assay can influence

both enzyme activity and inhibitor efficacy. Review your protocol to ensure optimal

conditions.

Issue 3: Unexpected Cell Toxicity
Q: I am observing significant cell death in my culture after treatment with Elastatinal. Is this

expected? A: While generally used as a specific inhibitor, high concentrations of Elastatinal or

prolonged exposure can lead to cytotoxicity.[15][16] Studies have shown that elastase itself can

induce myoblast cell death, and while Elastatinal is used to inhibit this, off-target effects at high

concentrations are possible.[13]

Troubleshooting Steps:

Perform a Cytotoxicity Assay: Determine the concentration at which Elastatinal becomes

toxic to your specific cell line (e.g., using an MTT or LDH assay).

Reduce Concentration: Use the lowest effective concentration possible for elastase

inhibition.
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Limit Exposure Time: Reduce the duration of cell exposure to the compound if your

experimental design allows.

Check Solvent Toxicity: Ensure that the final concentration of the solvent (e.g., DMSO) in

your cell culture medium is below the toxic threshold for your cells.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
Water

Pre-use Handling: Before opening the vial, allow the Elastatinal powder to equilibrate to

room temperature for at least 60 minutes.[12]

Calculation: Calculate the mass of Elastatinal needed. For a 10 mM solution, you will need

5.126 mg per 1 mL of solvent (Molecular Weight = 512.6 g/mol ).

Dissolution: Add the appropriate volume of high-purity water (e.g., Milli-Q) to the vial of pre-

weighed Elastatinal powder.

Mixing: Vortex gently until the powder is completely dissolved. The solution should be clear

and faintly yellow.[2][17] If needed, brief warming can be applied.[2]

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

Store immediately at -20°C for up to one month or -80°C for up to six months.[3][11] Avoid

repeated freeze-thaw cycles.

Protocol 2: General Elastase Inhibition Assay
Reagent Preparation: Prepare assay buffer (e.g., Tris-HCl, pH 7.5-8.8), elastase solution,

and a specific elastase substrate (e.g., N-Succinyl-Ala-Ala-Ala-p-nitroanilide).

Inhibitor Preparation: Prepare serial dilutions of your Elastatinal stock solution in the assay

buffer to achieve the desired final concentrations.

Assay Procedure:

In a 96-well plate, add the assay buffer.
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Add the Elastatinal dilutions (or vehicle control) to the appropriate wells.

Add the elastase solution to all wells and pre-incubate for 10-15 minutes at the desired

temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

Initiate the reaction by adding the elastase substrate to all wells.

Measurement: Measure the absorbance (e.g., at 405 nm for p-nitroanilide-based substrates)

over time using a plate reader.

Data Analysis: Calculate the rate of reaction for each concentration of Elastatinal.
Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the

inhibitor concentration.
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Caption: Workflow for handling Elastatinal from receipt to experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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